Cas no 2228151-61-7 (1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228151-61-7
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6184551
• PubChem ID: 165966624
• Update Time: 2025-10-30

1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1978483
• 2228151-61-7

• Inchi： 1S/C10H11ClO3/c1-9(2)5-10(9,8(12)13)6-3-4-7(11)14-6/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： VAWGYNHMDALGAX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(C(=O)O)CC2(C)C)O1

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 2228151-61-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 2228151-61-7) has emerged as a compound of significant interest. This cyclopropane carboxylic acid derivative combines a chlorofuran moiety with a dimethyl-substituted cyclopropane ring, creating a unique structural framework that offers diverse applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly exploring its potential, particularly in the development of novel bioactive molecules and specialty chemicals.

The molecular structure of this compound features a 5-chlorofuran-2-yl group attached to a 2,2-dimethylcyclopropane carboxylic acid core. This combination imparts distinct electronic and steric properties, making it valuable for structure-activity relationship (SAR) studies. Recent literature highlights its utility as a building block in organic synthesis, especially in the creation of heterocyclic compounds with potential biological activity. The presence of both the chlorine substituent and the cyclopropane ring enhances its reactivity profile, allowing for selective transformations under controlled conditions.

From an industrial perspective, the demand for high-purity CAS 2228151-61-7 has grown steadily, driven by its applications in pharmaceutical research and agrochemical development. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. The compound's stability under various pH conditions and its solubility profile in organic solvents make it particularly suitable for multi-step synthetic routes.

Environmental and safety considerations are paramount when working with chlorinated furan derivatives. Current research focuses on developing green chemistry approaches for its synthesis, aligning with global trends toward sustainable chemical production. The compound's low ecotoxicity profile, as demonstrated in recent biodegradation studies, positions it favorably compared to traditional halogenated intermediates.

In the context of drug discovery, this compound serves as a valuable scaffold for medicinal chemistry optimization. Its rigid cyclopropane structure can confer conformational restraint to potential drug candidates, while the chlorofuran group may contribute to target binding affinity. Several patent applications have disclosed derivatives of 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid as potential modulators of biological targets, though specific therapeutic applications remain under investigation.

The synthesis of CAS 2228151-61-7 typically involves multi-step organic transformations, with key steps including cyclopropanation reactions and furan chlorination. Recent advances in catalytic methods have improved the yield and selectivity of these processes, addressing previous challenges in large-scale production. Process chemists continue to optimize routes to enhance atom economy and reduce byproduct formation.

From a commercial standpoint, suppliers of high-quality 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid emphasize batch-to-batch consistency and regulatory compliance. The compound is generally available in research quantities, with custom synthesis options for specialized applications. Pricing trends reflect the compound's technical complexity and the specialized equipment required for its production.

Looking ahead, the scientific community anticipates expanded applications for this versatile intermediate. Ongoing research explores its potential in material science, particularly in the development of functional polymers and advanced coatings. The unique electronic properties of the chlorofuran-dimethylcyclopropane system may enable innovations in organic electronics and molecular devices.

For researchers considering working with this compound, thorough literature review of recent publications is recommended. Key databases show growing interest in structure-property relationships of similar cyclopropane-containing compounds, suggesting valuable comparative data may be available. Proper handling procedures and storage conditions should always be followed to maintain compound integrity and ensure experimental reproducibility.

In conclusion, 1-(5-chlorofuran-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 2228151-61-7) represents an important addition to the toolkit of synthetic chemists. Its balanced combination of structural features, reactivity patterns, and application potential ensures its continued relevance across multiple scientific disciplines. As synthetic methodologies advance and new applications emerge, this compound will likely play an increasingly significant role in cutting-edge chemical research and industrial innovation.